Cas no 1396887-65-2 (4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide)
4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide
- AKOS024524738
- VU0525755-1
- 1396887-65-2
- F5857-7014
- 4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzenesulfonamide
-
- Inchi: 1S/C17H19NO4S/c1-13(19)14-7-9-16(10-8-14)23(21,22)18-12-11-17(20)15-5-3-2-4-6-15/h2-10,17-18,20H,11-12H2,1H3
- InChI Key: JFIIAVQUEKIRLL-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(C)=O)=CC=1)(NCCC(C1C=CC=CC=1)O)(=O)=O
Computed Properties
- Exact Mass: 333.10347926g/mol
- Monoisotopic Mass: 333.10347926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 91.8Ų
4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5857-7014-2μmol |
4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide |
1396887-65-2 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5857-7014-5μmol |
4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide |
1396887-65-2 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5857-7014-10μmol |
4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide |
1396887-65-2 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5857-7014-20μmol |
4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide |
1396887-65-2 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5857-7014-1mg |
4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide |
1396887-65-2 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5857-7014-2mg |
4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide |
1396887-65-2 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5857-7014-3mg |
4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide |
1396887-65-2 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5857-7014-4mg |
4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide |
1396887-65-2 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5857-7014-5mg |
4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide |
1396887-65-2 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5857-7014-10mg |
4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide |
1396887-65-2 | 10mg |
$79.0 | 2023-09-09 |
4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
Additional information on 4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide
Recent Advances in the Study of 4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide (CAS: 1396887-65-2)
The compound 4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide (CAS: 1396887-65-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.
Recent studies have focused on the synthesis and structural characterization of 4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the purity and identity of the compound. These studies have also explored the compound's stability under various physiological conditions, which is a critical factor for its potential use in pharmaceutical formulations.
Pharmacological investigations have revealed that 4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide exhibits promising activity against a range of biological targets. In vitro assays have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of inflammatory diseases. Additionally, preliminary in vivo studies have shown favorable pharmacokinetic profiles, including good bioavailability and low toxicity, which further support its potential as a therapeutic agent.
One of the most notable findings is the compound's interaction with key signaling pathways. Researchers have identified that 4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide modulates the activity of certain transcription factors, which play a crucial role in cellular responses to stress and inflammation. This mechanism of action provides a molecular basis for its observed biological effects and opens new avenues for targeted drug design.
In addition to its therapeutic potential, recent studies have also explored the compound's utility as a chemical probe. Its ability to selectively bind to specific proteins makes it a valuable tool for studying protein function and identifying novel drug targets. This dual role as both a potential therapeutic and a research tool underscores the versatility of 4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide in chemical biology.
Despite these promising findings, challenges remain in the development of 4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide as a drug candidate. Issues such as optimizing its pharmacokinetic properties, minimizing off-target effects, and scaling up synthesis for clinical trials need to be addressed. Ongoing research is focused on overcoming these hurdles through structural modifications and formulation improvements.
In conclusion, the latest research on 4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide (CAS: 1396887-65-2) highlights its significant potential in both therapeutic and research applications. Its unique pharmacological profile and mechanism of action make it a promising candidate for further development. Future studies will likely focus on advancing its preclinical evaluation and exploring its efficacy in disease models, paving the way for potential clinical applications.
1396887-65-2 (4-acetyl-N-(3-hydroxy-3-phenylpropyl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)